Cas no 1261960-89-7 (4-(3-Cyanophenyl)-3-fluorobenzoic acid)

4-(3-Cyanophenyl)-3-fluorobenzoic acid structure
1261960-89-7 structure
Product Name:4-(3-Cyanophenyl)-3-fluorobenzoic acid
CAS No:1261960-89-7
MF:C14H8FNO2
MW:241.217226982117
MDL:MFCD16509408
CID:1039205
Update Time:2025-04-20

4-(3-Cyanophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
    • 4-(3-cyanophenyl)-3-fluorobenzoic acid
    • 4-(3-Cyanophenyl)-3-fluorobenzoic acid
    • MDL： MFCD16509408
    • Inchi： 1S/C14H8FNO2/c15-13-7-11(14(17)18)4-5-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
    • InChI Key： XEHSASRBHSRGRM-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 241.05400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 61.09000
  • LogP: 3.06258

4-(3-Cyanophenyl)-3-fluorobenzoic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(3-Cyanophenyl)-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119864-25g
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
 1261960-89-7 95%
25g
 547.96 USD 2021-06-16
abcr
AB326109-1 g
4-(3-Cyanophenyl)-3-fluorobenzoic acid; 98%
 1261960-89-7
1g
 €144.00 2023-04-26
Fluorochem
217320-1g
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
 1261960-89-7 95%
1g
 ￡76.00 2022-03-01
Fluorochem
217320-5g
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
 1261960-89-7 95%
5g
 ￡225.00 2022-03-01
Fluorochem
217320-10g
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
 1261960-89-7 95%
10g
 ￡350.00 2022-03-01
TRC
C990203-100mg
4-(3-Cyanophenyl)-3-fluorobenzoic acid
 1261960-89-7
100mg
 $64.00 2023-05-18
TRC
C990203-250mg
4-(3-Cyanophenyl)-3-fluorobenzoic acid
 1261960-89-7
250mg
 $75.00 2023-05-18
TRC
C990203-500mg
4-(3-Cyanophenyl)-3-fluorobenzoic acid
 1261960-89-7
500mg
 $87.00 2023-05-18
TRC
C990203-1g
4-(3-Cyanophenyl)-3-fluorobenzoic acid
 1261960-89-7
1g
 $98.00 2023-05-18
abcr
AB326109-1g
4-(3-Cyanophenyl)-3-fluorobenzoic acid, 98%; .
 1261960-89-7 98%
1g
 €144.00 2024-06-08

4-(3-Cyanophenyl)-3-fluorobenzoic acid Related Literature

Related Categories

1261960-89-7 (4-(3-Cyanophenyl)-3-fluorobenzoic acid) Related Products

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.